Cas no 2092875-86-8 (2-Hexen-1-ol, 3,4-dimethyl-)

• Product Name: 2-Hexen-1-ol, 3,4-dimethyl-
• CAS No: 2092875-86-8
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 5255034
• Update Time: 2025-10-31

2-Hexen-1-ol, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexen-1-ol, 3,4-dimethyl-

• Inchi： 1S/C8H16O/c1-4-7(2)8(3)5-6-9/h5,7,9H,4,6H2,1-3H3
• InChI Key： UYEFSBUXUVGHEQ-UHFFFAOYSA-N
• SMILES： C(O)C=C(C)C(C)CC

Additional information on 2-Hexen-1-ol, 3,4-dimethyl-

Introduction to 2-Hexen-1-ol, 3,4-dimethyl- (CAS No. 2092875-86-8)

2-Hexen-1-ol, 3,4-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 2092875-86-8, is a significant compound in the field of organic chemistry and biochemical applications. This molecule, featuring a hexenyl backbone with dimethyl substitution at the 3 and 4 positions, exhibits unique structural and functional properties that make it valuable in various industrial and research settings.

The chemical structure of 2-Hexen-1-ol, 3,4-dimethyl consists of a six-carbon chain with a double bond between the first and second carbons, and methyl groups attached to the third and fourth carbons. This configuration imparts distinct reactivity and interaction capabilities, making it a compound of interest in synthetic chemistry, fragrance formulation, and biochemical studies.

In recent years, research on 2-Hexen-1-ol, 3,4-dimethyl has been expanding due to its potential applications in pharmaceutical intermediates and bioactive molecule synthesis. The compound's ability to participate in various chemical reactions, such as oxidation and reduction processes, makes it a versatile building block for more complex molecules. Additionally, its structural similarity to naturally occurring compounds like pheromones has sparked interest in its role in biochemical signaling pathways.

One of the most compelling aspects of 2-Hexen-1-ol, 3,4-dimethyl is its utility in the development of synthetic fragrances. The presence of double bonds and methyl groups allows for diverse functionalization, enabling chemists to tailor the compound's olfactory properties for specific applications. This has led to its incorporation into perfumes, cosmetics, and household products where its unique scent profile is desirable.

Recent studies have also explored the biological activity of 2-Hexen-1-ol, 3,4-dimethyl. Researchers have been investigating its potential effects on microbial communities and plant growth due to its structural resemblance to compounds that interact with these systems. For instance, preliminary findings suggest that derivatives of this molecule may exhibit properties that influence plant hormone signaling or microbial metabolic pathways.

The synthesis of 2-Hexen-1-ol, 3,4-dimethyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and cross-coupling reactions are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for industrial-scale production and for enabling further research into the compound's applications.

In addition to its synthetic value, 2-Hexen-1-ol, 3,4-dimethyl has found applications in analytical chemistry as an internal standard or reference compound. Its well-characterized properties make it useful for calibrating analytical instruments and ensuring the accuracy of chemical analyses in research laboratories.

The future prospects for 2-Hexen-1-ol, 3,4-dimethyl are promising as more research uncovers its potential uses. Ongoing studies aim to explore its role in drug discovery by investigating its interactions with biological targets or its ability to modulate cellular processes. Furthermore, advancements in green chemistry may lead to more sustainable methods for synthesizing this compound.

Overall,2-Hexen-1-ol, 3, 4-dimethyl (CAS No. 2092875-86-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity continue to drive innovation in organic synthesis, pharmaceutical development, and biochemical research, making it a compound worth watching as new discoveries unfold.